Cas no 1338992-20-3 (3-(2,3-Difluoro-phenoxy)propanenitrile)

• Product Name: 3-(2,3-Difluoro-phenoxy)propanenitrile
• CAS No: 1338992-20-3
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• MDL: MFCD17282259
• CID: 5207820
• Update Time: 2026-03-06

3-(2,3-Difluoro-phenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluoro-phenoxy)propanenitrile
• 3-(2,3-difluorophenoxy)propanenitrile

• MDL： MFCD17282259
• Inchi： 1S/C9H7F2NO/c10-7-3-1-4-8(9(7)11)13-6-2-5-12/h1,3-4H,2,6H2
• InChI Key： ZNHIZGIRMGNHGO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OCCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.8
• Topological Polar Surface Area: 33

Additional information on 3-(2,3-Difluoro-phenoxy)propanenitrile

Professional Introduction to 3-(2,3-Difluoro-phenoxy)propanenitrile (CAS No. 1338992-20-3)

3-(2,3-Difluoro-phenoxy)propanenitrile, with the CAS number 1338992-20-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and nitrile functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>fluorosubstituents in the aromatic ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of pharmaceutical agents. In recent years, there has been a surge in research focused on fluorinated compounds due to their promising therapeutic profiles.

In the context of modern drug discovery, 3-(2,3-Difluoro-phenoxy)propanenitrile has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling chemists to tailor the compound for specific biological activities. For instance, researchers have investigated its potential as a precursor in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have highlighted the compound's role in addressing emerging medical challenges. For example, a groundbreaking study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2,3-Difluoro-phenoxy)propanenitrile exhibit potent inhibitory effects against certain enzyme targets implicated in neurodegenerative disorders. The study emphasized the importance of fluorine substitution in enhancing binding interactions with these targets, thereby improving therapeutic outcomes.

The< strong>nitrile group in the molecule contributes to its reactivity and functionalization potential. Nitriles are versatile handles that can be converted into amides, carboxylic acids, or other functional groups through well-established chemical transformations. This adaptability makes 3-(2,3-Difluoro-phenoxy)propanenitrile a valuable building block for medicinal chemists seeking to develop new drug candidates.

The synthesis of< strong>3-(2,3-Difluoro-phenoxy)propanenitrile involves multi-step organic reactions that highlight its synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's complexity but also its feasibility for large-scale production.

In conclusion, 3-(2,3-Difluoro-phenoxy)propanenitrile (CAS No. 1338992-20-3) represents a fascinating compound with significant implications in pharmaceutical research. Its unique structural features and synthetic versatility position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its importance in addressing global health challenges is likely to grow.